Cas no 895479-49-9 (N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide)

• Product Name: N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide
• CAS No: 895479-49-9
• MF: C₁₄H₁₀F₃NO₃S
• MW: 329.294312953949
• CID: 6316980
• PubChem ID: 7544818
• Update Time: 2025-10-31

N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide
• F2536-1899
• 895479-49-9
• N-(2,4-difluorophenyl)-2-((4-fluorophenyl)sulfonyl)acetamide
• AKOS024657894
• N-(2,4-difluorophenyl)-2-(4-fluorophenyl)sulfonylacetamide

• Inchi： 1S/C14H10F3NO3S/c15-9-1-4-11(5-2-9)22(20,21)8-14(19)18-13-6-3-10(16)7-12(13)17/h1-7H,8H2,(H,18,19)
• InChI Key： VIRLPTBVNYPOQG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(CC(NC1C=CC(=CC=1F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 329.03334884g/mol
• Monoisotopic Mass: 329.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide

Professional Introduction to N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide (CAS No. 895479-49-9)

N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide, identified by its CAS number 895479-49-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of fluorine atoms and a sulfonyl group, contribute to its distinctive chemical properties and potential therapeutic applications.

The synthesis of N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide involves a series of carefully orchestrated chemical reactions that highlight the importance of precision and expertise in organic synthesis. The introduction of fluorine atoms at the 2 and 4 positions of the phenyl ring enhances the electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. Additionally, the sulfonyl group at the 2-position further modulates the pharmacokinetic properties, making this compound an attractive candidate for drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve metabolic stability, binding affinity, and bioavailability. N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide exemplifies this trend, as it incorporates multiple fluorine atoms into its structure. This modification not only enhances its chemical stability but also allows for fine-tuning of its biological activity. The compound has been studied for its potential role in inhibiting various enzymes and receptors that are implicated in diseases such as cancer and inflammation.

The pharmacological profile of N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide has been explored in several preclinical studies. These studies have demonstrated that the compound exhibits inhibitory effects on key targets such as kinases and transcription factors. The presence of both fluorine and sulfonyl groups appears to synergistically enhance its binding interactions with these targets, leading to potent pharmacological effects. For instance, research has shown that this compound can inhibit the activity of certain kinases involved in tumor growth and progression, suggesting its potential as an anticancer agent.

Beyond its applications in oncology, N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide has also been investigated for its anti-inflammatory properties. Inflammatory processes are central to numerous chronic diseases, including rheumatoid arthritis and atherosclerosis. Studies have indicated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). By targeting these enzymes, the compound can reduce the production of pro-inflammatory mediators, thereby alleviating symptoms associated with inflammation.

The development of N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide as a therapeutic agent is also supported by advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict the binding modes of the compound with various biological targets with high accuracy. This has facilitated the design of analogs with improved potency and selectivity. Additionally, computational studies have helped identify key structural features that contribute to the pharmacological activity of this compound, providing valuable insights for future drug development efforts.

The synthetic methodologies used in the preparation of N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide are also worth mentioning. The synthesis typically involves multi-step reactions such as nucleophilic substitution, condensation reactions, and sulfonylation processes. Each step requires careful optimization to ensure high yields and purity. The use of advanced synthetic techniques has allowed for efficient production scales suitable for both research and industrial applications.

The safety profile of N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide is another critical aspect that has been thoroughly evaluated in preclinical studies. Toxicological assessments have been conducted to determine its acute and chronic toxicity levels. These studies have shown that the compound is well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. Understanding these toxicological profiles is essential for ensuring safe clinical translation and application.

In conclusion, N-(2,4-difluorophenyl)-2-(4-fluorobenzenesulfonyl)acetamide(CAS No. 895479-49-9) is a multifaceted chemical entity with significant potential in pharmaceutical applications. Its unique structural features contribute to its biological activity and therapeutic efficacy in areas such as cancer treatment and anti-inflammation. The ongoing research into this compound highlights its importance as a lead molecule for drug discovery efforts aimed at addressing critical human health challenges.